![molecular formula C20H21NO2 B5581467 N-(4-acetylphenyl)-3-(4-isopropylphenyl)acrylamide](/img/structure/B5581467.png)
N-(4-acetylphenyl)-3-(4-isopropylphenyl)acrylamide
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Description
N-(4-acetylphenyl)-3-(4-isopropylphenyl)acrylamide is a useful research compound. Its molecular formula is C20H21NO2 and its molecular weight is 307.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 307.157228913 g/mol and the complexity rating of the compound is 425. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Acrylamide Research Applications
Metabolism and Biomonitoring
- Acrylamide is known for its application in the study of metabolism and biomonitoring in humans. Research has explored how acrylamide is metabolized following oral and dermal administration, with findings on its conversion to various metabolites, including N-acetyl-S-(3-amino-3-oxopropyl)cysteine and its metabolites derived from GSH conjugation. These studies highlight the importance of acrylamide in understanding human exposure and metabolism related to environmental and dietary sources (Fennell et al., 2005) (Fennell et al., 2006).
Health Risk Assessment
- Studies have also been conducted on the health risk assessments of acrylamide exposure, focusing on its potential carcinogenic effects and the role of genetic polymorphisms in modulating individual sensitivity to acrylamide. Such research is crucial for establishing safety standards and understanding the potential health impacts of exposure (Huang et al., 2011).
Exposure Assessment
- The assessment of acrylamide exposure through biomarkers in different populations, including smokers and non-smokers, provides valuable information on the sources and levels of exposure in various environments. This area of research is vital for public health monitoring and establishing dietary recommendations (Lee et al., 2014).
Properties
IUPAC Name |
(E)-N-(4-acetylphenyl)-3-(4-propan-2-ylphenyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21NO2/c1-14(2)17-7-4-16(5-8-17)6-13-20(23)21-19-11-9-18(10-12-19)15(3)22/h4-14H,1-3H3,(H,21,23)/b13-6+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BTNDQCOBQGFBBK-AWNIVKPZSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)C=CC(=O)NC2=CC=C(C=C2)C(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)C1=CC=C(C=C1)/C=C/C(=O)NC2=CC=C(C=C2)C(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.